Cas no 124808-78-2 (3-isocyanato-1-methyl-1H-Indole)
124808-78-2 structure
Product Name:3-isocyanato-1-methyl-1H-Indole
CAS No:124808-78-2
MF:C10H8N2O
MW:172.18332195282
MDL:MFCD11588129
CID:1103072
PubChem ID:19820427
Update Time:2025-04-20
3-isocyanato-1-methyl-1H-Indole Chemical and Physical Properties
Names and Identifiers
-
- 3-isocyanato-1-methyl-1H-Indole
- 3-isocyanato-1-methylindole
- EN300-238913
- AKOS006318131
- MFCD11588129
- DTXSID50600312
- 124808-78-2
- F2143-0205
- SCHEMBL9731262
- G42778
-
- MDL: MFCD11588129
- Inchi: 1S/C10H8N2O/c1-12-6-9(11-7-13)8-4-2-3-5-10(8)12/h2-6H,1H3
- InChI Key: KONDNSIYLUAZFI-UHFFFAOYSA-N
- SMILES: O=C=NC1=CN(C)C2C=CC=CC=21
Computed Properties
- Exact Mass: 172.063662883g/mol
- Monoisotopic Mass: 172.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 34.4Ų
3-isocyanato-1-methyl-1H-Indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I809100-10mg |
3-Isocyanato-1-methyl-1H-indole |
124808-78-2 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I809100-50mg |
3-Isocyanato-1-methyl-1H-indole |
124808-78-2 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | I809100-100mg |
3-Isocyanato-1-methyl-1H-indole |
124808-78-2 | 100mg |
$ 250.00 | 2022-06-04 | ||
| Chemenu | CM415570-250mg |
3-isocyanato-1-methyl-1H-indole |
124808-78-2 | 95%+ | 250mg |
$256 | 2022-09-03 | |
| Chemenu | CM415570-500mg |
3-isocyanato-1-methyl-1H-indole |
124808-78-2 | 95%+ | 500mg |
$466 | 2022-09-03 | |
| Chemenu | CM415570-1g |
3-isocyanato-1-methyl-1H-indole |
124808-78-2 | 95%+ | 1g |
$611 | 2022-09-03 | |
| Enamine | EN300-238913-1g |
3-isocyanato-1-methyl-1H-indole |
124808-78-2 | 95% | 1g |
$457.0 | 2023-09-15 | |
| Enamine | EN300-238913-5g |
3-isocyanato-1-methyl-1H-indole |
124808-78-2 | 95% | 5g |
$1322.0 | 2023-09-15 | |
| Enamine | EN300-238913-10g |
3-isocyanato-1-methyl-1H-indole |
124808-78-2 | 95% | 10g |
$1962.0 | 2023-09-15 | |
| Enamine | EN300-238913-0.05g |
3-isocyanato-1-methyl-1H-indole |
124808-78-2 | 95% | 0.05g |
$86.0 | 2024-06-19 |
3-isocyanato-1-methyl-1H-Indole Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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